Cas no 2229442-58-2 (4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• CAS No: 2229442-58-2
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 6561476
• PubChem ID: 165789796
• Update Time: 2025-07-02

4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• 2229442-58-2
• EN300-1935436

• Inchi： 1S/C9H12BrN3/c1-7(4-10)9-6-13(12-11-9)5-8-2-3-8/h6,8H,1-5H2
• InChI Key： WYAKAXGXBUSXNV-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 241.02146g/mol
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2229442-58-2 and Product Name: 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole

The compound identified by the CAS number 2229442-58-2 and the product name 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and cyclopropylmethyl substituents in its structure suggests a high degree of versatility, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The 1H-1,2,3-triazole core is a well-documented pharmacophore that exhibits a wide range of biological activities. Its incorporation into the molecular structure of this compound not only enhances its binding affinity but also contributes to its stability and metabolic profile. The 3-bromoprop-1-en-2-yl moiety further enriches its chemical properties, enabling diverse functionalization and modifications that can be tailored to specific biological targets.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are critical steps. The structural motif of 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole presents an intriguing challenge for synthetic chemists. The combination of bromine and cyclopropylmethyl groups offers multiple pathways for chemical manipulation, allowing researchers to explore various synthetic strategies. These strategies may include cross-coupling reactions, nucleophilic substitutions, and other advanced organic transformations that can lead to the development of novel analogs with enhanced pharmacological properties.

The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the need for innovative molecules that can interact with biological targets in unique ways. The triazole derivative described here has shown promise in preliminary studies as a scaffold for developing drugs targeting various diseases. Its ability to modulate biological pathways makes it a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The structural features present in 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole allow for extensive chemical diversity, which can be leveraged to optimize its pharmacokinetic and pharmacodynamic profiles. By employing structure-based drug design principles, researchers can modify key regions of the molecule to enhance its efficacy and reduce potential side effects.

The bromine substituent in particular offers a unique opportunity for further functionalization. Brominated compounds are frequently used in pharmaceutical development due to their reactivity and ability to participate in various chemical transformations. This reactivity can be harnessed to develop new derivatives with improved biological activity. Additionally, the cyclopropylmethyl group contributes to the overall steric bulk of the molecule, which can influence its binding interactions with biological targets.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential of this compound. Molecular modeling techniques allow researchers to predict how 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help identify promising derivatives for further testing. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical research. Efficient synthetic routes that minimize waste and reduce environmental impact are essential for sustainable drug development. Researchers are continually exploring innovative methods to achieve these goals, ensuring that the production of complex molecules like 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole is both effective and environmentally responsible.

In conclusion, the compound with CAS number 2229442-58-2 and product name 4-(3-bromoprop-1-en-2-yl)-1-(cyclopropylmethyl)-1H-1,2,3-triazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the ongoing effort to develop novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to the field of medicine.